Cas no 105373-99-7 (Benzoic acid, 3-cyano-2-methoxy-, ethyl ester)

• Product Name: Benzoic acid, 3-cyano-2-methoxy-, ethyl ester
• CAS No: 105373-99-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1153164
• PubChem ID: 13708916
• Update Time: 2025-04-20

Benzoic acid, 3-cyano-2-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-cyano-2-methoxy-, ethyl ester
• DB-108810
• 105373-99-7
• KCCLMESCYFWIGA-UHFFFAOYSA-N
• SCHEMBL17077586
• ethyl 3-cyano-2-methoxybenzoate

• Inchi： 1S/C11H11NO3/c1-3-15-11(13)9-6-4-5-8(7-12)10(9)14-2/h4-6H,3H2,1-2H3
• InChI Key： KCCLMESCYFWIGA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C#N)C=1OC)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų